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Compound of Interest

Compound Name: Rebaudioside N

Cat. No.: B3027041 Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of Rebaudioside N, a minor steviol glycoside, is crucial for product formulation, quality control,

and regulatory compliance. This guide provides an objective comparison of various analytical

methods for the quantification of Rebaudioside N, supported by experimental data and

detailed protocols.

Comparison of Quantitative Performance
The following tables summarize the validation parameters for different analytical techniques

used in the quantification of Rebaudioside N and other steviol glycosides. Data for

Rebaudioside N is prioritized; where specific data is unavailable, data for other closely related

minor steviol glycosides is presented as a reasonable substitute, with appropriate notations.

Table 1: High-Performance Liquid Chromatography (HPLC) with UV Detection

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3027041?utm_src=pdf-interest
https://www.benchchem.com/product/b3027041?utm_src=pdf-body
https://www.benchchem.com/product/b3027041?utm_src=pdf-body
https://www.benchchem.com/product/b3027041?utm_src=pdf-body
https://www.benchchem.com/product/b3027041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Method 1 (Liu et al., 2020)
[1][2][3]

Method 2 (Aranda-
González et al., 2015)

Analyte(s)
Rebaudioside N and 12 other

steviol glycosides

Dulcoside A, Steviolbioside,

Rebaudioside C, Rebaudioside

B

Linearity Range 0.01 - 1 mg/mL 25 - 150 µg/mL

Correlation Coefficient (R²) > 0.99 ≥ 0.98

Limit of Detection (LOD) Data not specified 5.68 - 8.81 µg/mL

Limit of Quantification (LOQ) Data not specified 17.21 - 26.69 µg/mL

Precision (%RSD) ≤ 2.5% (Intra- and Inter-day) < 10%

Accuracy (% Recovery) Data not specified 100 ± 10%

Table 2: Ultra-High-Performance Liquid Chromatography (UHPLC)
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Parameter
UHPLC-Orbitrap MS
(Gardana & Simonetti,
2018)[4][5][6][7]

UHPLC-UV-ELSD (Zhang et
al., 2015)

Analyte(s)
Rebaudioside N and 10 other

steviol glycosides

Rebaudioside A, Stevioside,

Rebaudioside D, Dulcoside A,

Steviolbioside

Linearity Range Data not specified
Not specified for individual

glycosides

Correlation Coefficient (R²) Data not specified
Not specified for individual

glycosides

Limit of Detection (LOD) Data not specified
< 10 µg/mL (for all steviol

glycosides)

Limit of Quantification (LOQ) Data not specified
< 30 µg/mL (for all steviol

glycosides)

Precision (%RSD)
3.0 - 5.1% (Inter-day for all 11

analytes)

< 2.5% (Intra- and Inter-day for

all steviol glycosides)

Accuracy (% Recovery) > 95% (for all 11 analytes)
90 - 94% (for all steviol

glycosides)

Table 3: High-Performance Thin-Layer Chromatography (HPTLC)
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Parameter
Method 1 (Ahmad et al.,
2012)[8]

Method 2 (Saifi et al., 2013)

Analyte(s) Stevioside, Rebaudioside A Stevioside, Rebaudioside A

Linearity Range 100 - 2000 ng/spot 100 - 3000 ng/spot

Correlation Coefficient (r)
0.996 (Stevioside), 0.991

(Rebaudioside A)
Not specified

Limit of Detection (LOD) 35 ng/spot Not specified

Limit of Quantification (LOQ) 100 ng/spot Not specified

Precision (%RSD) Not specified Not specified

Accuracy (% Recovery) 98.66 - 99.54% Not specified

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to ensure

reproducibility.

Method 1: Rapid HPLC-UV for 13 Steviol Glycosides
including Rebaudioside N[1][2][3]

Instrumentation: Agilent 1260 HPLC with a binary pump and a diode-array detector.

Column: Phenomenex Kinetex XB-C18, 100 Å, 2.6 µm, 150 mm × 4.6 mm with a

SecurityGuard Ultra Cartridge.

Mobile Phase:

A: 0.1% formic acid in water

B: Acetonitrile

Gradient Elution:

0 - 5.1 min: 27% to 32% B
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5.1 - 6 min: Hold at 32% B

6 - 9.4 min: 32% to 35.6% B

9.4 - 11.1 min: 35.6% to 42% B

11.1 - 12 min: Hold at 42% B

12 - 12.1 min: 42% to 27% B

12.1 - 17 min: Hold at 27% B

Flow Rate: 0.7 mL/min

Column Temperature: 60 °C

Detection Wavelength: 210 nm

Injection Volume: 5.0 µL

Sample Preparation: Samples are dissolved in acetonitrile/water (30:70).

Method 2: UHPLC-Orbitrap MS for Steviol Glycosides
including Rebaudioside N[4][5][6][7]

Instrumentation: UHPLC system coupled to an Orbitrap mass spectrometer.

Column: BEH amide column, 1.7 µm, 150 × 2.1 mm.

Mobile Phase:

A: 0.05% formic acid in water

B: 0.05% formic acid in acetonitrile

Gradient Elution:

0 - 5 min: 13% to 17% A

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3027041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5 - 10 min: 17% to 20% A

10 - 15 min: 20% to 35% A

15 - 25 min: 35% to 50% A

Flow Rate: 0.3 mL/min

Column Temperature: 35 °C

Mass Spectrometry: Negative ion mode.

Sample Preparation: Dried extracts and sweeteners are extracted with water:acetonitrile

(80:20, v/v). Beverages are diluted with the same solvent mixture.

Method 3: HPTLC for Stevioside and Rebaudioside A[8]
Stationary Phase: Precoated silica gel 60 F254 TLC plates.

Mobile Phase: Acetone: ethyl acetate: water (5:4:1, v/v/v).

Sample Application: Stock solutions of standards and samples prepared in methanol.

Development: The plate is developed in a suitable chamber.

Detection: Densitometric quantification at 360 nm after spraying with anisaldehyde sulfuric

acid reagent.

Visualizing the Workflow
To better illustrate the experimental processes, the following diagrams were generated using

the DOT language.

Sample Preparation HPLC-UV Analysis

Dissolve/Extract Sample Filter/Centrifuge Dilute to final concentration Inject Sample Chromatographic Separation UV Detection Data Acquisition and Quantification
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Click to download full resolution via product page

Caption: Workflow for HPLC-UV Quantification of Rebaudioside N.

Sample Preparation UHPLC-Orbitrap MS Analysis

Extract with Water/Acetonitrile Dilute Sample Inject into UHPLC Amide Column Separation Mass Spectrometry (Negative Ion Mode) Data Processing and Quantification

HPTLC Plate Preparation HPTLC Analysis

Prepare Standard and Sample Solutions Apply to HPTLC Plate Develop Plate in Mobile Phase Spray with Derivatization Reagent Densitometric Scanning Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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